Cas no 176715-52-9 (Pyridine,4-(1,3-butadiyn-1-yl)-)

• Product Name: Pyridine,4-(1,3-butadiyn-1-yl)-
• CAS No: 176715-52-9
• MF: C₉H₅N
• MW: 127.142701864243
• CID: 112439
• PubChem ID: 5246255
• Update Time: 2025-04-18

Pyridine,4-(1,3-butadiyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(1,3-butadiyn-1-yl)-
• 4-(buta-1,3-diynyl)pyridine
• Pyridine, 4-(1,3-butadiynyl)- (9CI)
• 4-(buta-1,3-diynyl)-pyridine
• 176715-52-9
• DTXSID30938842
• 4-buta-1,3-diynylpyridine
• 4-(BUTA-1,3-DIYN-1-YL)PYRIDINE

• Inchi： 1S/C9H5N/c1-2-3-4-9-5-7-10-8-6-9/h1,5-8H
• InChI Key： XZIQPDVMFOZALA-UHFFFAOYSA-N
• SMILES： N1C=CC(C#CC#C)=CC=1

Computed Properties

• Exact Mass: 127.04225
• Monoisotopic Mass: 127.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 216.5±22.0 °C(Predicted)
• PSA: 12.89